
isovaleryl chloride structural formula and
isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isovaleryl chloride
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An In-depth Technical Guide to Isovaleryl Chloride and Its Isomers for Researchers,

Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isovaleryl chloride and its

structural isomers, focusing on their chemical properties, synthesis, and applications in

research and development, particularly within the pharmaceutical and agrochemical sectors.

Structural Formula and Isomers
Isovaleryl chloride, systematically named 3-methylbutanoyl chloride, is an acyl chloride with

the chemical formula C₅H₉ClO.[1][2] It is a colorless to yellowish liquid with a pungent odor.[1]

The structural isomers of isovaleryl chloride are other acyl chlorides that share the same

molecular formula. These isomers are distinguished by the arrangement of the carbon

skeleton.

The primary structural isomers of isovaleryl chloride are:

Valeryl chloride (Pentanoyl chloride): A straight-chain acyl chloride.

2-Methylbutanoyl chloride: A branched-chain acyl chloride with the methyl group at the

second carbon.

Pivaloyl chloride (2,2-Dimethylpropanoyl chloride): A branched-chain acyl chloride with two

methyl groups at the second carbon, creating a sterically hindered structure.[3]
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Physicochemical Data
The physicochemical properties of isovaleryl chloride and its isomers are summarized in the

table below. These properties are crucial for their application in chemical synthesis, influencing

reaction conditions and purification methods.

Property

Isovaleryl
chloride (3-
Methylbutanoy
l chloride)

Valeryl
chloride
(Pentanoyl
chloride)

2-
Methylbutanoy
l chloride

Pivaloyl
chloride (2,2-
Dimethylpropa
noyl chloride)

CAS Number 108-12-3 638-29-9 57526-28-0 3282-30-2

Molecular Weight 120.58 g/mol 120.58 g/mol 120.58 g/mol 120.58 g/mol

Boiling Point (°C) 115-117 125-127 117-121 105-106

Melting Point

(°C)
- -110 - -56

Density (g/mL at

25°C)
0.989 1.016 0.972 0.980 (at 20°C)

Refractive Index

(n20/D)
1.416 1.420 1.418 1.412

Flash Point (°C) 31 23 20 8

Experimental Protocols: Synthesis
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The synthesis of acyl chlorides is generally achieved by the reaction of the corresponding

carboxylic acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or phosphorus

pentachloride (PCl₅).[4] Below is a detailed protocol for the synthesis of pivaloyl chloride from

pivalic acid using thionyl chloride.

Synthesis of Pivaloyl Chloride from Pivalic Acid

Materials:

Pivalic acid

Thionyl chloride (SOCl₂)

N,N-dimethylformamide (DMF) (catalytic amount)

Round-bottom flask

Reflux condenser

Gas outlet connected to a scrubber

Distillation apparatus

Procedure:

To a round-bottom flask, add pivalic acid.

Slowly add thionyl chloride to the pivalic acid at room temperature with stirring.

Add a catalytic amount of DMF. An exothermic reaction will commence, and gaseous

byproducts (SO₂ and HCl) will evolve.

The progress of the reaction can be monitored by observing the cessation of gas evolution.

After the reaction is complete, the crude pivaloyl chloride can be purified by fractional

distillation. The boiling point of pivaloyl chloride is approximately 105-106°C.[5]
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Applications in Drug Development and
Agrochemicals
Isovaleryl chloride and its isomers are versatile intermediates in organic synthesis,

particularly in the development of pharmaceuticals and agrochemicals.[6][7] They serve as

acylating agents to introduce specific branched or linear alkyl groups into a molecule, which

can significantly influence its biological activity, stability, and pharmacokinetic properties.

Click to download full resolution via product page

Pivaloyl chloride, due to its sterically hindered pivaloyl group, is particularly useful for creating

stable ester and amide linkages. It is a key reagent in the industrial production of several active

pharmaceutical ingredients (APIs), including certain antibiotics and antivirals.[8] For instance, it

is used in the synthesis of semi-synthetic penicillins like ampicillin and amoxicillin through the

"Dane salt method".[8] Valeryl chloride is an important intermediate in the synthesis of

antihypertensive drugs like irbesartan and valsartan, as well as the fungicide hexaconazole.[9]

Isovaleryl chloride itself is used in the synthesis of various pharmaceuticals, including

antihistamines, antipsychotics, and antidepressants.[4]

While these compounds are crucial for the synthesis of biologically active molecules, there is

limited information on their direct interaction with biological signaling pathways. Their primary

role in drug development is as a reactive intermediate to build the final drug molecule. The

specific biological effects are then attributed to the final product rather than the acyl chloride

itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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